Potassium sodium adipate

Specification

• CAS No.: 19584-53-3
• Molecular Formula: C6H8KNaO4
• Molecular Weight: 206.21 g/mol
• IUPAC Name: potassium;sodium;hexanedioate
• Standard InChI: InChI=1S/C6H10O4.K.Na/c7-5(8)3-1-2-4-6(9)10;;/h1-4H2,(H,7,8)(H,9,10);;/q;2*+1/p-2
• Standard InChI Key: UAYBDPAIBGXPQE-UHFFFAOYSA-L
• SMILES: C(CCC(=O)[O-])CC(=O)[O-].[Na+].[K+]
• Canonical SMILES: C(CCC(=O)[O-])CC(=O)[O-].[Na+].[K+]

Introduction

Chemical Identity and Structure

Basic Chemical Information

Potassium sodium adipate possesses a unique chemical identity with distinct structural properties that enable its functionality in various applications.

Property	Value
Chemical Name	Potassium sodium adipate
Molecular Formula	C6H8KNaO4
CAS Number	19584-53-3
EINECS Number	243-172-4
Molecular Weight	206.21 g/mol
Parent Compound	Adipic Acid (CID 196)

The structure consists of a six-carbon chain (hexanedioic acid backbone) with carboxylate groups at each end, one bonded to a potassium ion and the other to a sodium ion. This mixed cation composition distinguishes it from other adipate salts and contributes to its unique properties and applications.

Chemical Properties

Based on computational data from authoritative sources, potassium sodium adipate exhibits the following chemical properties:

Property	Value	Reference Method
Hydrogen Bond Donor Count	0	Computed by Cactvs 3.4.8.18
Hydrogen Bond Acceptor Count	4	Computed by Cactvs 3.4.8.18
Rotatable Bond Count	3	Computed by Cactvs 3.4.8.18
Exact Mass	205.99573450 Da	Computed by PubChem 2.2
Monoisotopic Mass	205.99573450 Da	Computed by PubChem 2.2

These properties influence the compound's behavior in solution and its interactions with other substances, particularly its buffering capacity and solubility characteristics.

Physical Properties

Potassium sodium adipate appears as a white crystalline powder or granules with high water solubility. The physical state of this compound remains stable under normal storage and handling conditions, which contributes to its practicality in industrial applications. The absence of distinctive odor and its neutral taste profile make it particularly suitable for food applications where sensory neutrality is desired.

Synthesis and Preparation

Chemical Synthesis

The synthesis of potassium sodium adipate involves the neutralization of adipic acid with a stoichiometric mixture of potassium hydroxide and sodium hydroxide. The general reaction can be represented as:

C6H10O4 + KOH + NaOH → C6H8KNaO4 + 2H2O

This reaction proceeds in aqueous solution under controlled conditions to ensure the appropriate distribution of potassium and sodium counterions in the final product. The precise control of reaction parameters is essential to achieve the desired 1:1 ratio of potassium to sodium in the final compound.

Applications

Food Industry Applications

Based on its chemical structure and the known applications of related adipate salts, potassium sodium adipate serves several important functions in food technology:

pH Regulation and Buffering

As a mixed salt of adipic acid, potassium sodium adipate functions as a buffering agent, helping maintain pH stability in food products. This property is crucial for:

• Preservation of flavor profiles

• Control of microbial growth

• Maintenance of food texture

• Extension of shelf life

The unique combination of potassium and sodium ions may provide specific buffering characteristics that distinguish it from single-ion adipate salts.

Acidity Regulation

The compound functions as an acidity regulator in various food applications, helping to control tartness and sourness in processed foods. This application is particularly valuable in products where pH control impacts both flavor and preservation.

Comparison with Related Adipate Compounds

Structural and Functional Comparisons

To provide context for understanding potassium sodium adipate, it is useful to compare it with its parent compound and related salts:

Compound	Formula	Molecular Weight	E Number	Primary Functions
Adipic Acid	C6H10O4	146.14 g/mol	E355	Acidulant, flavoring agent
Sodium Adipate	Na2C6H8O4	190.11 g/mol	E356	Buffering agent, acidity regulator
Potassium Adipate	K2C6H8O4	222.32 g/mol	E357	Acidity regulator, antioxidant
Potassium Sodium Adipate	C6H8KNaO4	206.21 g/mol	Not assigned	Buffering agent, pH stabilizer

This comparison highlights the intermediate molecular weight of potassium sodium adipate between the disodium and dipotassium salts, which may confer unique properties in certain applications. The combined presence of both potassium and sodium ions distinguishes this compound from its single-cation counterparts.

Comparative Solubility and Stability

The solubility and stability characteristics of potassium sodium adipate likely differ from those of single-ion adipate salts. These differences may affect:

• Rate of dissolution in various media

• Stability in complex formulations

• Interactions with other ingredients

• Performance under different processing conditions

These comparative attributes contribute to the selection of specific adipate salts for particular applications.

Research Findings

Functional Properties

Limited research appears to be available specifically focusing on potassium sodium adipate compared to other adipate salts. Studies that may exist would likely examine:

• Buffering capacity across different pH ranges

• Stability in various food matrices

• Interactions with other food ingredients

• Comparative advantages over single-ion adipate salts

The research gap regarding the specific properties of potassium sodium adipate presents opportunities for further investigation into its unique attributes.

Biochemical Interactions

The biochemical fate of potassium sodium adipate in the body would likely involve:

• Dissociation into its component ions (potassium, sodium, and adipate)

• Metabolism of the adipate portion, which can enter normal metabolic pathways

• Absorption and excretion of the potassium and sodium ions through normal physiological mechanisms

The balanced ratio of potassium and sodium in this compound may offer potential advantages for certain nutritional or pharmaceutical applications where controlled mineral delivery is desired.

Future Research Directions

Given the limited specific information available on potassium sodium adipate in the scientific literature, several research directions would be valuable:

• Comparative studies of the functional properties of potassium sodium adipate versus single-ion adipate salts

• Investigation of potential synergistic effects of the mixed salt form in specific applications

• Development of analytical methods specifically for detecting and quantifying potassium sodium adipate in complex matrices

• Toxicological studies specifically addressing the mixed salt form rather than extrapolating from other adipate salts

• Exploration of potential applications beyond traditional food uses, such as in pharmaceutical formulations or specialty chemical applications

These research directions would contribute significantly to the scientific understanding of this compound and expand its potential applications.